Cas no 261710-79-6 (5-methyl-1,3-thiazole-4-carbaldehyde)

5-Methyl-1,3-thiazole-4-carbaldehyde is a heterocyclic aldehyde featuring a thiazole core substituted with a methyl group at the 5-position and a formyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables condensation, nucleophilic addition, and other key transformations, while the thiazole ring contributes to its stability and electronic properties. The compound is valued for its well-defined structure, consistent purity, and utility in constructing complex molecular frameworks. Suitable for use under controlled conditions, it requires proper handling due to its sensitivity to air and moisture.

5-methyl-1,3-thiazole-4-carbaldehyde structure

261710-79-6 structure

Product Name:5-methyl-1,3-thiazole-4-carbaldehyde

CAS No:261710-79-6

MF:C₅H₅NOS

MW:127.164299726486

MDL:MFCD10700245

CID:247373

PubChem ID:11094627

Update Time:2025-05-27

5-methyl-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Methylthiazole-4-carbaldehyde
- 4-Thiazolecarboxaldehyde,5-methyl-
- 5-Methyl-1,3-thiazole-4-carbaldehyde
- 5-methyl-4-Thiazolecarboxaldehyde
- 5-methyl-4-Thiazolecarbaldehyde
- 5-methyl-thiazole-4-carbaldehyde
- AB62627
- ANW-71779
- CTK8C4403
- 4-Thiazolecarboxaldehyde, 5-methyl-
- 4-Thiazolecarboxaldehyde, 5-methyl-
- SCHEMBL859560
- 261710-79-6
- BEVOHAAXXVHNQE-UHFFFAOYSA-N
- F12255
- DS-15639
- EN300-4296238
- MFCD10700245
- 5-methyl-1, 3-thiazole-4-carbaldehyde
- DTXSID50454892
- CS-0054977
- A877341
- AKOS006305822
- Z1198279987
- 5-methyl-1,3-thiazole-4-carbaldehyde
- MDL： MFCD10700245
- Inchi： 1S/C5H5NOS/c1-4-5(2-7)6-3-8-4/h2-3H,1H3
- InChI Key： BEVOHAAXXVHNQE-UHFFFAOYSA-N
- SMILES： S1C=NC(C=O)=C1C

Computed Properties

Exact Mass: 127.00918496g/mol
Monoisotopic Mass: 127.00918496g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 96.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 58.2Å²

5-methyl-1,3-thiazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	HK803-1g	5-methyl-1,3-thiazole-4-carbaldehyde	261710-79-6	97%	1g	4719CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	HK803-5g	5-methyl-1,3-thiazole-4-carbaldehyde	261710-79-6	97%	5g	23467CNY	2021-05-08
Chemenu	CM189520-1g	5-methylthiazole-4-carbaldehyde	261710-79-6	97%	1g	$511	2021-08-05
Chemenu	CM189520-5g	5-methylthiazole-4-carbaldehyde	261710-79-6	97%	5g	$1328	2021-08-05
Chemenu	CM189520-10g	5-methylthiazole-4-carbaldehyde	261710-79-6	97%	10g	$2216	2021-08-05
abcr	AB437948-	5-Methylthiazole-4-carbaldehyde; .	261710-79-6			€1,167.00	2023-02-03
Chemenu	CM189520-1g	5-methylthiazole-4-carbaldehyde	261710-79-6	97%	1g	$435	2023-02-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M848790-100mg	5-Methylthiazole-4-carbaldehyde	261710-79-6	97%	100mg	1,441.00	2021-05-17
eNovation Chemicals LLC	Y1001580-5g	5-methylthiazole-4-carbaldehyde	261710-79-6	95%	5g	$1450	2024-08-02
Alichem	A059003349-5g	5-Methylthiazole-4-carbaldehyde	261710-79-6	97%	5g	$1128.60	2023-09-02